N-[3-(1,3-benzoxazol-2-yl)phenyl]-2-chloro-4-nitrobenzamide

• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)phenyl]-2-chloro-4-nitrobenzamide
• InChI: InChI=1S/C20H12ClN3O4/c21-16-11-14(24(26)27)8-9-15(16)19(25)22-13-5-3-4-12(10-13)20-23-17-6-1-2-7-18(17)28-20/h1-11H,(H,22,25)
• InChI Key: RLLOCTDAKZDJJV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C3=CC(=CC=C3)NC(=O)C4=C(C=C(C=C4)[N+](=O)[O-])Cl
• Molecular Formula: C20H12ClN3O4
• Molecular Weight: 393.8 g/mol

Description

N-[3-(1,3-benzoxazol-2-yl)phenyl]-2-chloro-4-nitrobenzamide is a chemical compound that has gained attention in the scientific community due to its potential application in various research areas. This compound is also known as BZ-423 and has been studied for its mechanism of action and its potential use in treating various diseases.

Mechanism of Action

BZ-423 works by targeting the mitochondrial F1Fo-ATP synthase, which is responsible for producing ATP in cells. BZ-423 binds to the OSCP subunit of the ATP synthase, causing a conformational change that inhibits ATP production. This leads to a decrease in cellular energy levels, which can trigger apoptosis in cancer cells and reduce inflammation in immune cells.
Biochemical and Physiological Effects:
BZ-423 has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation in immune cells, and protect neurons from oxidative stress. BZ-423 has also been shown to reduce the severity of symptoms in animal models of autoimmune diseases such as multiple sclerosis and rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of BZ-423 is its specificity for the mitochondrial ATP synthase, which makes it a useful tool for studying the role of ATP production in various cellular processes. However, BZ-423 has limited solubility in water, which can make it difficult to work with in some experiments. Additionally, BZ-423 has not been extensively studied in human clinical trials, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for research on BZ-423. One area of interest is its potential use in combination with other cancer treatments, such as chemotherapy and radiation therapy. Additionally, BZ-423 may have applications in treating other diseases such as diabetes and metabolic disorders. Further research is needed to fully understand the safety and efficacy of BZ-423 in humans and to identify potential side effects and drug interactions.

Synthesis Methods

The synthesis of BZ-423 involves the reaction of 2-chloro-4-nitrobenzoic acid with 2-aminophenol in the presence of concentrated sulfuric acid. The resulting product is then reacted with 2-aminobenzoic acid to obtain BZ-423. This method has been optimized to obtain high yields of BZ-423 with purity above 95%.

Scientific Research Applications

BZ-423 has been studied extensively for its potential application in various research areas. It has been shown to have anti-inflammatory and anti-tumor properties, making it a potential candidate for cancer treatment. BZ-423 has also been studied for its potential use in treating autoimmune diseases such as multiple sclerosis and rheumatoid arthritis. Additionally, BZ-423 has been shown to have neuroprotective effects and may be useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.